Cas no 943962-31-0 (Methyl 3-hydroxyoct-4-enoate)
Methyl 3-hydroxyoct-4-enoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-hydroxyoct-4-enoate
- SCHEMBL11303052
- 943962-31-0
- EN300-1834312
- Methyl 3-hydroxyoct-4-enoate
-
- Inchi: 1S/C9H16O3/c1-3-4-5-6-8(10)7-9(11)12-2/h5-6,8,10H,3-4,7H2,1-2H3/b6-5+
- InChI Key: IKRVCNUBSORWAR-AATRIKPKSA-N
- SMILES: OC(/C=C/CCC)CC(=O)OC
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Methyl 3-hydroxyoct-4-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1834312-0.05g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-0.1g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-0.25g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-0.5g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-1.0g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1834312-2.5g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-5.0g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1834312-10.0g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1834312-1g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1834312-5g |
methyl 3-hydroxyoct-4-enoate |
943962-31-0 | 5g |
$2981.0 | 2023-09-19 |
Methyl 3-hydroxyoct-4-enoate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Methyl 3-hydroxyoct-4-enoate
Methyl 3-hydroxyoct-4-enoate (CAS No. 943962-31-0): A Comprehensive Overview
Methyl 3-hydroxyoct-4-enoate, identified by the chemical compound code CAS No. 943962-31-0, is a compound of significant interest in the field of chemical and biomedical research. This ester derivative, featuring a hydroxy group on an oct-4-enoate backbone, has garnered attention due to its potential applications in various scientific domains, including drug development and metabolic studies.
The molecular structure of Methyl 3-hydroxyoct-4-enoate consists of a carbon chain with a double bond at the fourth position and a hydroxyl group at the third position, making it a valuable intermediate in organic synthesis. Its unique chemical properties have positioned it as a subject of extensive investigation in both academic and industrial settings.
In recent years, the study of Methyl 3-hydroxyoct-4-enoate has been particularly highlighted in the context of its role in metabolic pathways and its potential as a precursor for bioactive molecules. Research has demonstrated that this compound can influence various biochemical processes, making it a candidate for therapeutic applications. For instance, studies have explored its interaction with enzymes involved in fatty acid metabolism, suggesting possible benefits in managing metabolic disorders.
One of the most compelling aspects of Methyl 3-hydroxyoct-4-enoate is its versatility in synthetic chemistry. The presence of both a hydroxyl and an ester group provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has been exploited in the synthesis of complex molecules, including those with potential pharmaceutical relevance.
The pharmacological potential of Methyl 3-hydroxyoct-4-enoate has been further investigated through preclinical studies. These studies have indicated that the compound may exhibit anti-inflammatory and antioxidant properties, which are crucial for developing treatments against chronic diseases. The hydroxyl group in its structure is particularly noteworthy, as it is often involved in mediating biological activity through hydrogen bonding and other interactions with biological targets.
In addition to its pharmacological significance, Methyl 3-hydroxyoct-4-enoate has been studied for its role in lipid metabolism. Research suggests that it can modulate the activity of key enzymes such as acyl-CoA dehydrogenases and carnitine palmitoyltransferases, which are essential for energy production and lipid transport within cells. This makes it a promising candidate for investigating mechanisms related to energy homeostasis and metabolic health.
The synthesis of Methyl 3-hydroxyoct-4-enoate involves sophisticated organic reactions that highlight the compound's synthetic utility. Common methods include esterification followed by hydroxylation, which can be achieved through various catalytic systems. These synthetic pathways not only provide access to pure samples for research but also offer insights into more general synthetic strategies applicable to other bioactive molecules.
Recent advancements in analytical techniques have enhanced our ability to study the properties of Methyl 3-hydroxyoct-4-enoate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have enabled detailed structural elucidation and purity assessment. These tools are essential for ensuring that researchers are working with high-quality material, which is critical for accurate experimental results.
The industrial relevance of Methyl 3-hydroxyoct-4-enoate extends beyond academic research. Its potential applications in drug development and fine chemical synthesis make it an attractive compound for pharmaceutical companies and chemical manufacturers. The ability to produce this compound efficiently and cost-effectively could lead to new therapeutic agents and advanced materials.
In conclusion, Methyl 3-hydroxyoct-4-enoate (CAS No. 943962-31-0) represents a fascinating subject of study with broad implications in chemistry and biomedical research. Its unique structural features, combined with its observed biological activities, make it a valuable compound for further exploration. As research continues to uncover new applications and mechanisms related to this molecule, its importance is likely to grow within both academic and industrial communities.
943962-31-0 (Methyl 3-hydroxyoct-4-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)